Cas no 80402-33-1 (L-Glutamic acid,N-[4-[[(2-amino-1,4-dihydro-4-oxo-6-pteridinyl)methyl](3-chloro-1-oxopropyl)amino]benzoyl]-(9CI))

• Product Name: L-Glutamic acid,N-[4-[[(2-amino-1,4-dihydro-4-oxo-6-pteridinyl)methyl](3-chloro-1-oxopropyl)amino]benzoyl]-(9CI)
• CAS No: 80402-33-1
• MF: C₂₂H₂₂ClN₇O₇
• MW: 531.905783176422
• CID: 731341
• PubChem ID: 135399073
• Update Time: 2025-04-19

L-Glutamic acid,N-[4-[[(2-amino-1,4-dihydro-4-oxo-6-pteridinyl)methyl](3-chloro-1-oxopropyl)amino]benzoyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,N-[4-[[(2-amino-1,4-dihydro-4-oxo-6-pteridinyl)methyl](3-chloro-1-oxopropyl)amino]benzoyl]-(9CI)
• 2-[[4-[(2-amino-4-oxo-1H-pteridin-6-yl)methyl-(3-chloropropanoyl)amino]benzoyl]amino]pentanedioic acid
• DTXSID30317138
• 80402-33-1
• NSC-311466
• NSC311466

• Inchi： 1S/C22H22ClN7O7/c23-8-7-15(31)30(10-12-9-25-18-17(26-12)20(35)29-22(24)28-18)13-3-1-11(2-4-13)19(34)27-14(21(36)37)5-6-16(32)33/h1-4,9,14H,5-8,10H2,(H,27,34)(H,32,33)(H,36,37)(H3,24,25,28,29,35)
• InChI Key： KXHXDEANXJEBOC-UHFFFAOYSA-N
• SMILES： ClCCC(N(CC1C=NC2=C(C(NC(N)=N2)=O)N=1)C1C=CC(=CC=1)C(NC(C(=O)O)CCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 531.127
• Monoisotopic Mass: 531.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 925
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 217Ų

Experimental Properties

• Density: 1.65
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.725

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Pteroic acids and derivatives